Cas no 921605-82-5 (3-Pyridazinecarbonitrile, 6-[4-[2-(trifluoromethyl)phenoxy]-1-piperidinyl]-)

• Product name: 3-Pyridazinecarbonitrile, 6-[4-[2-(trifluoromethyl)phenoxy]-1-piperidinyl]-
• CAS No: 921605-82-5
• MF: C₁₇H₁₅F₃N₄O
• MW: 348.322413682938
• CID: 744280
• PubChem ID: 68504022

3-Pyridazinecarbonitrile, 6-[4-[2-(trifluoromethyl)phenoxy]-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarbonitrile, 6-[4-[2-(trifluoromethyl)phenoxy]-1-piperidinyl]-
• 6-[4-[2-(trifluoromethyl)phenoxy]piperidin-1-yl]pyridazine-3-carbonitrile
• 921605-82-5
• 6-{4-[2-(Trifluoromethyl)phenoxy]piperidin-1-yl}pyridazine-3-carbonitrile
• DTXSID20738474
• SCHEMBL3079969
• 6-(4-(2-(Trifluoromethyl)phenoxy)piperidin-1-yl)pyridazine-3-carbonitrile

• Inchi： InChI=1S/C17H15F3N4O/c18-17(19,20)14-3-1-2-4-15(14)25-13-7-9-24(10-8-13)16-6-5-12(11-21)22-23-16/h1-6,13H,7-10H2
• InChI Key： TZMYKXMEYFFMGQ-UHFFFAOYSA-N
• SMILES： C1CN(CCC1OC2=CC=CC=C2C(F)(F)F)C3=NN=C(C=C3)C#N

Computed Properties

• Exact Mass: 348.11979560g/mol
• Monoisotopic Mass: 348.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62Ų